Cas no 6097-08-1 (2-(Hex-5-yn-1-yl)isoindoline-1,3-dione)

• Product Name: 2-(Hex-5-yn-1-yl)isoindoline-1,3-dione
• CAS No: 6097-08-1
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• MDL: MFCD00671372
• CID: 953782
• PubChem ID: 24878283
• Update Time: 2025-11-06

2-(Hex-5-yn-1-yl)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 6-phthalimido-1-hexyne
• N-(5-Hexynyl)phthalimide
• 2-(Hex-5-yn-1-yl)isoindoline-1,3-dione

• MDL： MFCD00671372
• Inchi： 1S/C14H13NO2/c1-2-3-4-7-10-15-13(16)11-8-5-6-9-12(11)14(15)17/h1,5-6,8-9H,3-4,7,10H2
• InChI Key： WALVSJIWVWDFCU-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCCCC#C)=O

Computed Properties

• Exact Mass: 227.09469
• Monoisotopic Mass: 227.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.4A^2

Experimental Properties

• Color/Form: liquid
• Density: 1.196
• Melting Point: 68-72 °C (lit.)
• Boiling Point: 360.2°C at 760 mmHg
• Flash Point: 157°C
• Refractive Index: 1.581
• PSA: 37.38
• Solubility: Not determined

2-(Hex-5-yn-1-yl)isoindoline-1,3-dione Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 2-(Hex-5-yn-1-yl)isoindoline-1,3-dione

Recent Advances in the Application of 2-(Hex-5-yn-1-yl)isoindoline-1,3-dione (CAS: 6097-08-1) in Chemical Biology and Pharmaceutical Research

The compound 2-(Hex-5-yn-1-yl)isoindoline-1,3-dione (CAS: 6097-08-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery, bioconjugation, and material science. This research brief aims to synthesize the latest findings related to this compound, highlighting its structural properties, synthetic utility, and potential therapeutic applications. Recent studies have demonstrated its efficacy as a key intermediate in the synthesis of bioactive molecules, particularly in the development of targeted therapies and diagnostic tools.

One of the most notable advancements involves the use of 2-(Hex-5-yn-1-yl)isoindoline-1,3-dione as a click chemistry reagent. Its terminal alkyne functionality enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, making it invaluable for bioconjugation and labeling applications. A 2023 study published in Journal of Medicinal Chemistry showcased its role in the development of antibody-drug conjugates (ADCs), where it facilitated the site-specific attachment of cytotoxic payloads to monoclonal antibodies, thereby enhancing therapeutic efficacy and reducing off-target effects.

In addition to its role in bioconjugation, this compound has been explored as a building block for the synthesis of novel small-molecule inhibitors. Researchers have leveraged its isoindoline-1,3-dione core to design compounds targeting key enzymes involved in inflammatory and oncogenic pathways. For instance, a recent preprint on bioRxiv reported the synthesis of a series of derivatives that exhibited potent inhibitory activity against protein kinases, with IC50 values in the nanomolar range. These findings underscore the potential of 2-(Hex-5-yn-1-yl)isoindoline-1,3-dione as a scaffold for drug development.

Further investigations have also highlighted its utility in material science, particularly in the fabrication of functionalized polymers and nanoparticles. A study in ACS Applied Materials & Interfaces demonstrated that the incorporation of this compound into polymeric matrices improved their mechanical properties and enabled post-synthetic modifications via click chemistry. Such advancements open new avenues for the design of smart materials with applications in drug delivery and tissue engineering.

Despite these promising developments, challenges remain in optimizing the synthetic routes for 2-(Hex-5-yn-1-yl)isoindoline-1,3-dione to ensure scalability and cost-effectiveness. Recent efforts have focused on green chemistry approaches, including catalytic methods and solvent-free reactions, to address these limitations. Collaborative research between academia and industry is expected to drive further innovations in this area.

In conclusion, 2-(Hex-5-yn-1-yl)isoindoline-1,3-dione (CAS: 6097-08-1) represents a multifaceted tool in modern chemical biology and pharmaceutical research. Its applications span from drug discovery to material science, with ongoing studies continually expanding its potential. Future research should prioritize the translation of these findings into clinically relevant therapies and commercially viable technologies.